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Compound of Interest

Compound Name: Voleneol

Cat. No.: B133372

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the sesquiterpene Voleneol, focusing on its
core physicochemical properties, relevant experimental methodologies, and known biological
activities. The information is intended to support research and development efforts in
pharmacology and medicinal chemistry.

Core Physicochemical Properties

Voleneol is a naturally occurring sesquiterpenoid that has been isolated from various plant
species, including the seeds of Guarea guidonia and the herbs of Curcuma wenyujin[1][2]. Its
chemical identity is well-defined, providing a solid foundation for experimental research.

Chemical Identifiers
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Identifier Value

CAS Number 70389-88-7[1][2][3][4][5]
Molecular Formula C1s5H2602[1][3][4]
Molecular Weight 238.37 g/mol [1][2][3][4][5]

(1S,2S,4aR,5R,8aS)-4a-methyl-8-methylidene-
IUPAC Name 2-propan-2-yl-1,2,3,4,5,6,7,8a-
octahydronaphthalene-1,5-diol[2][4]

Volenol, Eudesm-4(15)-ene-1beta,6alpha-diol,

Synonyms .
lbeta,6alpha-Dihydroxyeudesm-4(15)-ene[2][3]

Predicted and Observed Properties

The following table summarizes key physicochemical data for Voleneol. It should be noted that
several of these values are predicted through computational models and await experimental

verification.
Property Value /| Observation Source
Physical Form Powder[3] ChemicalBook
Boiling Point 346.8 £ 42.0 °C (Predicted) [31[5]
Density 1.02 + 0.1 g/cm3 (Predicted) [3][6]
pKa 14.74 + 0.70 (Predicted) [3]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemicalBook

Acetate, DMSO, Acetone.[3]

Powder: -20°C for 3 years; In
Storage [6]
solvent: -80°C for 1 year.

Experimental Protocols and Workflows
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While specific, published protocols for the determination of all of Voleneol's physicochemical
properties are not readily available, standard methodologies in analytical and physical
chemistry can be applied.

Isolation and Purification
Voleneol is naturally sourced, requiring extraction and purification from plant material.
o Solid-Liquid Extraction (SLE): This is a common method for extracting non-volatile

compounds. The plant matrix is soaked in a suitable solvent (e.g., ethyl acetate) to dissolve
the target compound.

» Hydrodistillation: This technique can be used for semi-volatile compounds.

o Chromatography: Following initial extraction, techniques such as column chromatography
and High-Performance Liquid Chromatography (HPLC) are essential for isolating Voleneol
to a high degree of purity (e.g., 298%)[2].

Workflow for Physicochemical Characterization

A logical workflow is critical for characterizing a research compound like Voleneol. The
following diagram illustrates a standard sequence of experimental determinations.
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Caption: A generalized workflow for the physicochemical characterization of a purified natural
compound.

Key Experimental Methodologies

o Melting Point Determination: A calibrated melting point apparatus should be used. A small,
dry sample of powdered Voleneol is packed into a capillary tube and heated at a controlled
rate. The range from the temperature at which the first drop of liquid appears to the
temperature at which the entire sample is liquid is recorded.

» Solubility Testing (Shake-Flask Method): To determine solubility in a specific solvent (e.g.,
water, ethanol), an excess amount of Voleneol is added to a known volume of the solvent in
a sealed flask. The mixture is agitated in a constant temperature bath until equilibrium is
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reached (typically 24-48 hours). The solution is then filtered, and the concentration of
dissolved Voleneol is measured using a validated analytical method like HPLC-UV.

o pKa Determination (Potentiometric Titration): For acidic or basic functional groups, this
method is standard. A solution of Voleneol is titrated with a strong acid or base. The pH of
the solution is monitored with a calibrated pH meter as a function of the volume of titrant
added. The pKa is determined from the midpoint of the resulting titration curve.

Biological Activity and Signaling Pathways

Preliminary research indicates that Voleneol possesses anti-inflammatory properties. Studies
have shown that it can attenuate the inflammatory response induced by lipopolysaccharide
(LPS) in BV2 microglial cells[6][7].

The mechanism for this effect involves the dose-dependent suppression of the protein
expression of two key inflammatory enzymes:

 Inducible Nitric Oxide Synthase (iNOS)
e Cyclooxygenase-2 (COX-2)

LPS is known to activate inflammatory cascades, such as the NF-kB pathway, which are
primary drivers for the transcription of INOS and COX-2 genes. The ability of Voleneol to
suppress the expression of these proteins suggests it acts as an inhibitor at an upstream point
in this signaling pathway.

Proposed Anti-Inflammatory Signaling Pathway

The following diagram illustrates the proposed mechanism by which Voleneol may exert its
anti-inflammatory effects.
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Caption: Voleneol's proposed inhibition of the LPS-induced inflammatory pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.medchemexpress.com/voleneol.html
https://biorlab.com/product/voleneol/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB82520072.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Voleneol
https://www.chemsrc.com/en/cas/70389-88-7_1042725.html
https://www.targetmol.com/compound/voleneol
https://immunomart.com/product/voleneol/
https://www.benchchem.com/product/b133372#physicochemical-properties-of-voleneol-for-research
https://www.benchchem.com/product/b133372#physicochemical-properties-of-voleneol-for-research
https://www.benchchem.com/product/b133372#physicochemical-properties-of-voleneol-for-research
https://www.benchchem.com/product/b133372#physicochemical-properties-of-voleneol-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

